Cas no 2413867-16-8 (tert-butyl N-2-hydroxy-1-(2-methyl-5-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-1-(2-methyl-5-nitrophenyl)ethylcarbamate
• CAS No: 2413867-16-8
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 5674276
• PubChem ID: 165770637
• Update Time: 2025-06-08

tert-butyl N-2-hydroxy-1-(2-methyl-5-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665582
• 2413867-16-8
• tert-butyl N-[2-hydroxy-1-(2-methyl-5-nitrophenyl)ethyl]carbamate
• tert-butyl N-2-hydroxy-1-(2-methyl-5-nitrophenyl)ethylcarbamate

• Inchi： 1S/C14H20N2O5/c1-9-5-6-10(16(19)20)7-11(9)12(8-17)15-13(18)21-14(2,3)4/h5-7,12,17H,8H2,1-4H3,(H,15,18)
• InChI Key： APFQELNQNHWJQK-UHFFFAOYSA-N
• SMILES： O(C(NC(CO)C1C=C(C=CC=1C)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on tert-butyl N-2-hydroxy-1-(2-methyl-5-nitrophenyl)ethylcarbamate

Introduction to Tert-butyl N-2-hydroxy-1-(2-methyl-5-nitrophenyl)ethylcarbamate (CAS No. 2413867-16-8)

Tert-butyl N-2-hydroxy-1-(2-methyl-5-nitrophenyl)ethylcarbamate, with the chemical formula C₁₄H₁₉NO₄, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a tert-butyl group and a N-2-hydroxy-1-(2-methyl-5-nitrophenyl)ethyl moiety. These structural elements contribute to its diverse chemical properties and potential applications in medicinal chemistry.

The CAS number 2413867-16-8 uniquely identifies this compound in scientific literature and databases. Its molecular structure, featuring a nitro group and hydroxyl functionalities, makes it an intriguing candidate for further research in drug discovery and development. The presence of these functional groups suggests that this compound may exhibit various biological activities, making it a valuable asset in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their potential pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules. The specific arrangement of atoms in Tert-butyl N-2-hydroxy-1-(2-methyl-5-nitrophenyl)ethylcarbamate may contribute to its stability and reactivity, making it a useful building block for more complex molecules.

The tert-butyl group in this compound enhances its lipophilicity, which can be advantageous for membrane permeability and absorption. This feature is particularly relevant in drug design, where optimizing pharmacokinetic properties is crucial for achieving desired therapeutic effects. Additionally, the hydroxyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

The nitro group present in the molecule is another key feature that influences its chemical behavior. Nitro compounds are known for their reactivity and have been widely used in organic synthesis. The nitro group in Tert-butyl N-2-hydroxy-1-(2-methyl-5-nitrophenyl)ethylcarbamate can participate in various chemical transformations, including reduction to an amine or oxidation to an acid. These reactions make it a versatile intermediate for synthesizing a wide range of pharmacologically active compounds.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including cancer treatment and antimicrobial applications. The structural motif of Tert-butyl N-2-hydroxy-1-(2-methyl-5-nitrophenyl)ethylcarbamate aligns with this trend, suggesting that it may have similar applications.

The synthesis of Tert-butyl N-2-hydroxy-1-(2-methyl-5-nitrophenyl)ethylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of appropriate catalysts and reaction conditions is essential to achieve the desired product with minimal side reactions. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

In conclusion, Tert-butyl N-2-hydroxy-1-(2-methyl-5-nitrophenyl)ethylcarbamate (CAS No. 2413867-16-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a tert-butyl, hydroxyl, and nitro group, make it a valuable intermediate for synthesizing novel therapeutic agents. Further research is warranted to explore its biological activities and develop new applications in medicine.